Cas no 403503-60-6 (rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid
• CAS No: 403503-60-6
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 325909
• PubChem ID: 45084688
• Update Time: 2025-07-02

rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 4-fluoro-, (2S,4R)-
• (2S,4R)-4-fluoropiperidine-2-carboxylic acid
• 2-Piperidinecarboxylicacid,4-fluoro-,(2S,4R)-(9CI)
• rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid
• AKOS006381450
• DTXSID60665659
• 403503-60-6
• (2S,4R)-4-fluoropiperidine-2-carboxylicacid
• 2-piperidinecarboxylic acid,4-fluoro-,(2s,4r)-
• EN300-1700665

• Inchi： 1S/C6H10FNO2/c7-4-1-2-8-5(3-4)6(9)10/h4-5,8H,1-3H2,(H,9,10)/t4-,5+/m1/s1
• InChI Key： OLYSVYSYOXVFEP-UHNVWZDZSA-N
• SMILES： F[C@@H]1CCN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 147.07
• Monoisotopic Mass: 147.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -2

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 277.5±40.0 ºC (760 Torr),
• Flash Point: 121.7±27.3 ºC,
• Solubility: Soluble (169 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid

Professional Introduction to Rac-(2R,4S)-4-fluoropiperidine-2-carboxylic Acid (CAS No. 403503-60-6)

Rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid, identified by its unique Chemical Abstracts Service number CAS No. 403503-60-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This chiral piperidine derivative has garnered considerable attention due to its structural complexity and potential applications in the development of novel therapeutic agents.

The compound's stereochemistry, defined by the (2R,4S) configuration, plays a crucial role in determining its biological activity. Piperidine scaffolds are widely recognized for their presence in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The introduction of a fluorine atom at the 4-position and a carboxylic acid group at the 2-position further enhances its pharmacological profile, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of fluorinated piperidine derivatives as they exhibit improved metabolic stability and binding affinity to biological targets. Rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid serves as a key building block for constructing more complex molecules with enhanced pharmacological properties. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity.

The pharmaceutical industry has leveraged this compound in the design of innovative drug candidates targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical in the treatment of chronic inflammatory diseases and viral infections. The fluorine atom's electronic properties contribute to the compound's ability to interact with biological receptors, thereby modulating cellular processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid with target proteins with remarkable accuracy. This has facilitated the rapid identification of lead compounds for further optimization. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity.

The compound's versatility extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science applications, where its unique structural features contribute to the development of novel polymers and coatings with enhanced durability and functionality. The carboxylic acid group provides a reactive site for further functionalization, allowing for the creation of hybrid materials with tailored properties.

Ongoing research continues to uncover new applications for Rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid. Investigational studies are focusing on its potential use in regenerative medicine, where it could serve as a precursor for developing bioactive scaffolds that promote tissue repair and regeneration. The compound's ability to mimic natural biomolecules makes it an attractive candidate for designing therapeutic agents that can interact with cellular machinery in a highly specific manner.

In conclusion, Rac-(2R,4S)-4-fluoropiperidine-2-carboxylic acid (CAS No. 403503-60-6) is a multifaceted compound with significant implications in pharmaceutical and materials science research. Its unique stereochemistry and functional groups make it a valuable tool for developing novel drugs and advanced materials. As scientific understanding progresses, the potential applications of this compound are expected to expand further, contributing to advancements in medicine and technology.